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Compound of Interest

2-Hydroxyhexanedioic acid,
Compound Name: ,
sodium salt

Cat. No.: B7981418

Get Quote

Executive Summary & Diaghostic Context

2-Hydroxyhexanedioic acid (also known as 2-hydroxyadipic acid or 2-HAA) is a critical

dicarboxylic acid metabolite. Its accumulation is the primary biomarker for 2-hydroxyadipic
aciduria and 2-ketoadipic aciduria, rare inborn errors of lysine, tryptophan, and hydroxylysine
metabolism.

For drug development professionals and metabolic researchers, distinguishing 2-HAA from its
structural isomers (e.g., 3-hydroxyadipic acid) and the parent adipic acid is essential. This
guide provides the definitive spectral map to ensure precise identification, leveraging the
unique deshielding effects of the

-hydroxyl group.

Structural Assignments & Chemical Shift Data

The introduction of a hydroxyl group at the C2 position breaks the symmetry of the adipic acid
backbone, creating distinct chemical environments for all six carbons.
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Comparative Chemical Shift Table (13C NMR)

Solvent: D20/ pH 7.0 (referenced to TSP at 0.0 ppm)

. Adipic Acid
Carbon : Al Sl Shift Shift (Effect of
S Assignment
» Ppm) .
, ppm) el
c1 178.5 182.7 -4.2 (Inductive
-COOH ' ' effect)
+39.8
Cc2 CH-OH 74.8 35.0 (CH2) (Diagnostic
Peak)
+12.6 (
C3 -CH> 36.6 24.0
-deshielding)
c4 CHy 24.4 24.0 +0.4 (Negligible)
C5 -CH> 36.6 35.0 +1.6
C6 -COOH 181.2 182.7 -1.5

Note: The values for 2-HAA are derived from HSQC correlations and standard

-hydroxy acid trends. Adipic acid shifts are for the disodium salt in D20. In acidic
D20 (pH < 2), carboxyl shifts move upfield to ~177 ppm.

Spectral Analysis Logic

o Symmetry Breaking: Adipic acid shows only 3 unique signals (C1/6, C2/5, C3/4) due to C2
symmetry. 2-HAA displays 6 distinct signals.
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» The Diagnostic Alpha-Peak (C2): The signal at 74.8 ppm is the "fingerprint" region. No other
common unsubstituted dicarboxylic acid metabolite appears in this region (65-80 ppm).

o Carboxyl Differentiation: The C1 carboxyl (closer to OH) is shielded relative to C6 due to the
electron-withdrawing inductive effect of the hydroxyl group operating through the

-bond, often observed in

-hydroxy acids.

Graphviz Diagram: Structural Assignment Map

Shift Logic

C2: Major Deshielding (+40 ppm)
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Caption: Carbon-13 NMR assignment map for 2-hydroxyhexanedioic acid showing the gradient
of chemical shifts induced by the C2 hydroxyl group.

Comparative Differentiation: 2-HAA vs. 3-HAA

A common challenge in metabolomics is distinguishing 2-hydroxyadipic acid (2-HAA) from 3-
hydroxyadipic acid (3-HAA), which is a marker for defects in long-chain 3-hydroxyacyl-CoA
dehydrogenase (LCHAD).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7981418/docs?utm_src=pdf-body-img#spectral-fingerprinting-carbon-13-nmr-guide-for-2-hydroxyhexanedioic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7981418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

2-Hydroxyadipic Acid (2- 3-Hydroxyadipic Acid (3-
Feature

HAA) HAA)
CH-OH Shift (13C) ~74.8 ppm ~69.5 ppm
Carboxyl Signals distinct (~178 & ~181 ppm) distinct (~176 & ~180 ppm)

C2-H is add (coupled to C3-H2 C3-H is a m (coupled to C2-Hz

Proton (1H) Multiplicit
(H) PHCEY only) and C4-Hz)

C2-H correlates to one COOH C3-H correlates to no COOH
(C1) (too far) or weak

HMBC Correlation

Key Insight: The C2 signal in 2-HAA is typically downfield (higher ppm) compared to C3 in 3-
HAA due to the proximity of the electron-withdrawing carboxyl group (alpha-position).

Experimental Protocol: Synthesis & Sample
Preparation

To validate these shifts in-house, the following protocol describes the generation of a 2-HAA
standard from readily available 2-aminoadipic acid via diazotization. This method preserves the
carbon skeleton while substituting the amine with a hydroxyl group.

Reagents Required[2][3][4]

e DL-2-Aminoadipic acid (CAS: 542-32-5)

Sodium Nitrite (NaNO32)

Sulfuric Acid (2M H2S0a4)

Ethyl Acetate (for extraction)

D20 (99.9% D) with TSP internal standard

Step-by-Step Workflow

 Dissolution: Dissolve 1.0 g (6.2 mmol) of DL-2-aminoadipic acid in 20 mL of 1M H2SOa. Chill
the solution to 0°C in an ice bath.
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o Diazotization: Dropwise add a solution of NaNO2 (1.2 g in 5 mL H20) over 30 minutes.
Maintain temperature < 5°C.

o Mechanism: Formation of the diazonium salt, which is unstable and displaced by water to
form the

-hydroxy acid with retention of configuration (if chiral starting material is used, though
some racemization may occur).

e Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature overnight (12h) to
ensure complete nitrogen evolution.

o Extraction: Saturate the aqueous phase with NaCl. Extract 3x with 30 mL Ethyl Acetate.

e Drying: Dry the combined organic layers over anhydrous MgSOa, filter, and concentrate in

vacuo.

 NMR Prep: Dissolve ~10 mg of the resulting white solid in 600 pL D20 containing 0.05%
TSP. Adjust pH to 7.0 using NaOD for consistent shifts.

Graphviz Diagram: Metabolic & Synthetic Context
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Caption: Biological origin of 2-HAA (lysine catabolism) and the laboratory synthesis route via
diazotization of 2-aminoadipic acid.
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e To cite this document: BenchChem. [Spectral Fingerprinting: Carbon-13 NMR Guide for 2-
Hydroxyhexanedioic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7981418/docs#spectral-fingerprinting-carbon-13-
nmr-guide-for-2-hydroxyhexanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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